(1S,3R,4R)-3-Amino-4-hydroxycyclopentane-1-carbonitrile

• IUPAC Name: (1S,3R,4R)-3-amino-4-hydroxycyclopentane-1-carbonitrile
• InChI: InChI=1S/C6H10N2O/c7-3-4-1-5(8)6(9)2-4/h4-6,9H,1-2,8H2/t4-,5+,6+/m0/s1
• InChI Key: IIRDPYYCADCHRS-KVQBGUIXSA-N
• Canonical SMILES: C1C(CC(C1N)O)C#N
• Isomeric SMILES: C1[C@@H](C[C@H]([C@@H]1N)O)C#N
• Molecular Formula: C6H10N2O
• Molecular Weight: 126.16 g/mol
• CAS RN: 2247105-99-1

Description

(1S,3R,4R)-3-Amino-4-hydroxycyclopentane-1-carbonitrile, also known as AHCC, is a natural compound derived from shiitake mushrooms. It has gained attention in the scientific community for its potential health benefits, particularly in the field of cancer research.

Scientific Research Applications

Synthesis and Pharmaceutical Applications

• Synthesis of Amino Amides and Esters: A study by Arustamyan et al. (2019) discusses the alkaline hydrolysis of a similar compound, cyclopentane-1-carbonitrile, leading to new amino amides and esters with potential anticonvulsant activity (Arustamyan et al., 2019).

Chemical Transformations and Synthesis Methods

• Stereoselective Synthesis of Functionalized Cyclopropanes

  Dorizon et al. (1999) explored the one-pot palladium(0)-catalyzed alkylation and cyclization of similar carbonitriles, yielding functionalized cyclopropanes. This process highlights a method for asymmetric synthesis relevant to amino acid analogs (Dorizon et al., 1999).

• Facile Synthesis of Tetrahydropyrimidoquinoline Derivatives

  Research by Elkholy and Morsy (2006) involved treating cyclopentanone with carbonitriles, leading to derivatives with potential antimicrobial activity. This demonstrates the versatility of cyclopentane-1-carbonitriles in synthesizing various compounds (Elkholy & Morsy, 2006).

Applications in Material Science and Corrosion Inhibition

• Synthesis of Quinoline Derivatives as Corrosion Inhibitors: Verma et al. (2015) studied the synthesis of quinoline-3-carbonitrile derivatives, proving their efficacy as corrosion inhibitors for mild steel. This indicates the potential of carbonitrile derivatives in material science applications (Verma et al., 2015).

Anticancer and Antiviral Applications

• Synthesis of Benzochromene Derivatives

  Ahagh et al. (2019) synthesized benzochromene carbonitrile derivatives, demonstrating significant anti-proliferative properties against colorectal cancer cells. This suggests potential applications in cancer treatment (Ahagh et al., 2019).

• Preparation of Carbocyclic Nucleoside Analogs

  Rapoport et al. (2003) efficiently synthesized (1S,3R)-1-amino-3-(hydroxymethyl)cyclopentanes, key precursors for carbocyclic nucleosides with antiviral and antineoplastic activities. This highlights the significance of cyclopentane carbonitriles in medicinal chemistry (Rapoport et al., 2003).